Cas no 69454-18-8 (Pentadecyl (z)-octadec-9-enoate)

Pentadecyl (z)-octadec-9-enoate structure
69454-18-8 structure
Product Name:Pentadecyl (z)-octadec-9-enoate
CAS No:69454-18-8
Molecular Formula:C33H64O2
Molecular Weight:492.86006
CID:973754
PubChem ID:54604301

Pentadecyl (z)-octadec-9-enoate Properties

Names and Identifiers

    • Pentadecyl (z)-octadec-9-enoate
    • Pentadecyl oleate
    • NSC-152066
    • NSC152066
    • 69454-18-8
    • NSC-152060
    • NSC152060
    • SCHEMBL10661059
    • MAVCJDUAVYOJHJ-ZCXUNETKSA-N
    • InChIKey: MAVCJDUAVYOJHJ-ZCXUNETKSA-N
    • Inchi: InChI=1S/C33H64O2/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-33(34)35-32-30-28-26-24-22-20-16-14-12-10-8-6-4-2/h17-18H,3-16,19-32H2,1-2H3/b18-17-
    • SMILES: CCCCCCCCCCCCCCCOC(=O)CCCCCCCC=CCCCCCCCC

Computed Properties

  • Exact Mass: 492.49092
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 30
  • Monoisotopic Mass: 492.49063128g/mol
  • Heavy Atom Count: 35
  • Complexity: 429
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 14.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • LogP: 11.65830
  • PSA: 26.3

Pentadecyl (z)-octadec-9-enoate Related Literature

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